Cas no 1331737-13-3 (3-Azido-1-(thiophen-2-ylmethyl)azetidine)

• Product Name: 3-Azido-1-(thiophen-2-ylmethyl)azetidine
• CAS No: 1331737-13-3
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 4775452
• Update Time: 2025-06-12

3-Azido-1-(thiophen-2-ylmethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(thiophen-2-ylmethyl)azetidine
• 3-Azido-1-(thiophen-2-ylmethyl)azetidine

• Inchi： 1S/C8H10N4S/c9-11-10-7-4-12(5-7)6-8-2-1-3-13-8/h1-3,7H,4-6H2
• InChI Key： JRBGLKZOTIOSPK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 194.06261751 g/mol
• Monoisotopic Mass: 194.06261751 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8
• Molecular Weight: 194.26

Additional information on 3-Azido-1-(thiophen-2-ylmethyl)azetidine

Recent Advances in the Study of 3-Azido-1-(thiophen-2-ylmethyl)azetidine (CAS: 1331737-13-3)

3-Azido-1-(thiophen-2-ylmethyl)azetidine (CAS: 1331737-13-3) is a novel azetidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azido and thiophene functional groups, has shown promising potential in various applications, including drug discovery, chemical biology probes, and materials science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop new therapeutic agents and chemical tools.

The synthesis of 3-Azido-1-(thiophen-2-ylmethyl)azetidine has been optimized to improve yield and purity, with recent reports highlighting the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) for further functionalization. This approach has enabled the efficient incorporation of the compound into more complex molecular architectures, facilitating its use in bioconjugation and click chemistry applications. The compound's stability under physiological conditions has also been investigated, with findings suggesting its suitability for in vitro and in vivo studies.

In the context of medicinal chemistry, 3-Azido-1-(thiophen-2-ylmethyl)azetidine has been explored as a building block for the development of small-molecule inhibitors targeting various enzymes and receptors. Preliminary studies indicate that its azetidine core can mimic transition states or bind to active sites, making it a valuable scaffold for drug design. Additionally, its thiophene moiety offers opportunities for π-stacking interactions, which can enhance binding affinity and selectivity. Recent computational and experimental studies have provided insights into its pharmacophore features, paving the way for rational drug design.

Beyond its applications in drug discovery, this compound has also been utilized as a chemical probe to study biological processes. Its azido group allows for bioorthogonal labeling, enabling researchers to track and visualize molecular interactions in complex biological systems. Recent work has demonstrated its utility in proteomics and glycomics, where it has been used to tag and identify proteins and glycans in live cells. These advancements underscore its versatility as a tool for chemical biology research.

Looking ahead, the potential of 3-Azido-1-(thiophen-2-ylmethyl)azetidine (CAS: 1331737-13-3) is vast, with ongoing research exploring its applications in targeted drug delivery, imaging, and diagnostics. Collaborative efforts between chemists, biologists, and pharmacologists are expected to further elucidate its mechanisms of action and expand its utility. As the field continues to evolve, this compound is poised to play a pivotal role in advancing both basic and applied research in chemical biology and medicinal chemistry.